2-(Phenoxymethyl)benzonitrile
Overview
Description
2-(Phenoxymethyl)benzonitrile (2-PMBN) is a phenyl-substituted benzonitrile compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used in various studies due to its unique structure and properties. Additionally, this paper will list future directions for further research.
Scientific Research Applications
2-(Phenoxymethyl)benzonitrile is a chemical compound with potential applications in various fields of scientific research. While specific studies directly addressing this compound were not found, insights into its applications can be inferred from research on related phenolic compounds and their derivatives. These compounds are known for their antimicrobial, environmental remediation, and catalytic properties, which may extend to this compound.
Antimicrobial Applications
Phenolic compounds, including phenoxymethyl derivatives, have been studied for their antimicrobial properties. For instance, phenol and its derivatives demonstrate antimicrobial activity against a range of pathogens. They can inhibit the growth of bacteria such as Pseudomonas aeruginosa, a common cause of hospital-acquired infections (Lestari, Amalia, & Djajaningrat, 2023). This suggests potential applications of this compound in developing antimicrobial agents, especially for hospital environments.
Environmental Remediation
Research on phenolic compounds extends to environmental science, particularly in biodegradation and environmental remediation. Certain bacteria can degrade nitrile compounds, which include phenolic nitriles, suggesting the potential of microbial treatment in removing toxic phenolic compounds from the environment. For example, a bacterium capable of hydrolyzing nitrile was isolated from Gandang Dewata Mountain, indicating the possibility of using similar strategies for compounds like this compound (Sulistinah & Riffiani, 2018).
Safety and Hazards
properties
IUPAC Name |
2-(phenoxymethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO/c15-10-12-6-4-5-7-13(12)11-16-14-8-2-1-3-9-14/h1-9H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZUYPHTPWGIJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CC=CC=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10424233 |
Source
|
| Record name | 2-(phenoxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10424233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
168971-54-8 |
Source
|
| Record name | 2-(phenoxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10424233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 168971-54-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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